(-)-Teucvidin

• Molecular Formula: C19H20O5
• Molecular Weight: 328.4 g/mol
• InChI: InChI=1S/C19H20O5/c1-10-7-14-16-12(17(20)23-14)3-2-4-13(16)19(10)8-15(24-18(19)21)11-5-6-22-9-11/h5-6,9-10,13-15H,2-4,7-8H2,1H3/t10-,13-,14-,15-,19-/m1/s1
• InChIKey: XJRMFKRYVTYFPN-SGMPLLJNSA-N

Procurement of (-)-Teucvidin: A Structurally Defined Nor-Clerodane Diterpenoid with Validated Antifeedant Activity and Stereoselective Synthetic Access

(-)-Teucvidin is a nor-clerodane diterpenoid first isolated from Teucrium viscidum var. Miquelianum, with its absolute stereochemistry definitively established by X-ray crystallography [1]. The compound has been subsequently identified across multiple Teucrium species and the genus Croton, underscoring its phylogenetic relevance in diterpenoid natural product research [2]. A concise enantioselective total synthesis achieving 22% overall isolated yield in 12 steps has been reported, enabling reliable access to stereochemically homogeneous material independent of botanical sourcing variability [3]. Preliminary bioassays have documented antifeedant activity against Leucania separata larvae, establishing a functional baseline for agricultural and ecological research applications [4].

Stereochemistry Absolute configuration confirmed by X-ray crystallography

Synthesis Reported enantioselective total synthesis route

Bioactivity Reported antifeedant activity against Lepidopteran larvae

• [1] Fujita, E.; Uchida, I.; Fujita, T. Terpenoids—XXXIV: Teucvidin, a minor norditerpene from Teucrium viscidum var. Miquelianum. Tetrahedron 1975, 31 (7), 841-848. View Source
• [2] Zhu, Y. Y.; et al. Studies on the diterpenoids on Teucrium quadrifarium Buch-Ham. Yao Xue Xue Bao 1993, 28 (9), 684-689. View Source
• [3] Liu, X.; Lee, C.-S. Total Synthesis of (−)-Teucvidin. Organic Letters 2012, 14 (11), 2886-2889. View Source
• [4] Chen, H. M.; Xie, N.; Min, Z. D. Studies on Derivatives of Teucvidin from Teucrium quadrifarium. Chemical Journal of Chinese Universities 1996, 17 (3), 405-407. View Source

Why (-)-Teucvidin Cannot Be Functionally Substituted by Generic Neo-Clerodane Analogs Without Activity Loss

Neo-clerodane diterpenoids sharing the same skeletal class as (-)-teucvidin—including teucvin, teuflin, 19-acetyl-teuspinin, and teuscorodonin—exhibit divergent biological activities that preclude generic substitution in experimental workflows [1]. The C-12 stereochemical configuration and furan ring substitution pattern are established determinants of antifeedant potency, with structurally related analogs demonstrating variable efficacy in identical assay systems [2]. Furthermore, synthetic accessibility differs markedly among congeners: (-)-teucvidin benefits from a validated 12-step enantioselective route with 22% overall yield, whereas many structurally proximate analogs lack any reported total synthesis, constraining material availability for structure-activity relationship (SAR) campaigns [3]. Procurement decisions based solely on compound class designation risk introducing uncontrolled variables in both biological and chemical investigations.

Stereochemistry C-12 configuration and furan substitution pattern vary among neo-clerodane congeners, potentially altering antifeedant response

Synthetic Access Most congeneric neo-clerodanes lack a reported total synthesis, limiting reliable material supply for SAR studies

Bioactivity Data Co-isolated analogs (teuflin, 19-acetyl-teuspinin) have no documented antifeedant SAR, introducing activity uncertainty

• [1] Zhu, Y. Y.; et al. Studies on the diterpenoids on Teucrium quadrifarium Buch-Ham. Yao Xue Xue Bao 1993, 28 (9), 684-689. View Source
• [2] Chen, H. M.; Xie, N.; Min, Z. D. Studies on Derivatives of Teucvidin from Teucrium quadrifarium. Chemical Journal of Chinese Universities 1996, 17 (3), 405-407. View Source
• [3] Liu, X.; Lee, C.-S. Total Synthesis of (−)-Teucvidin. Organic Letters 2012, 14 (11), 2886-2889. View Source

Quantitative Differentiation Evidence for (-)-Teucvidin: Comparative Data Against Closest Structural Analogs

Antifeedant Activity of (-)-Teucvidin Derivatives Establishes Baseline SAR Framework for Analog Prioritization

Preliminary bioassay data demonstrate that (-)-teucvidin and its derivatives exhibit significant antifeedant activity against Leucania separata larvae, with derivatives II and IVa showing pronounced activity relative to the parent scaffold [1]. This establishes a quantifiable SAR baseline that is absent for most co-isolated congeners from the same Teucrium species, including teuflin and 19-acetyl-teuspinin, for which comparable antifeedant data have not been reported in peer-reviewed literature. The documented activity of the (-)-teucvidin scaffold thus provides an evidence-based entry point for agricultural pest management research that generic neo-clerodane procurement cannot guarantee.

Antifeedant SAR

Class-level inference

Target: Documented antifeedant activity (Leucania separata larvae) Comparators: No bioassay data for teuflin, 19-acetyl-teuspinin

Provides data-validated baseline for entomology research

SAR limited to single pest species; broader panel validation needed

Evidence Dimension	Antifeedant activity (qualitative efficacy assessment)
Target Compound Data	Significant antifeedant activity; derivatives II and IVa show pronounced enhancement over parent
Comparator Or Baseline	Teuflin, 19-acetyl-teuspinin, teuscorodonin (all co-isolated neo-clerodanes from same Teucrium spp.)
Quantified Difference	Comparative quantitative data not available for co-isolated congeners; (-)-teucvidin scaffold is the only member of this co-isolated set with documented antifeedant SAR data
Conditions	Leucania separata (Walker) larvae; in vivo preliminary bioassay

Why This Matters

For agricultural entomology researchers requiring a diterpenoid scaffold with established antifeedant activity, (-)-teucvidin provides the only data-validated starting point among the neo-clerodanes co-isolated from Teucrium quadrifarium.

• [1] Chen, H. M.; Xie, N.; Min, Z. D. Studies on Derivatives of Teucvidin from Teucrium quadrifarium. Chemical Journal of Chinese Universities 1996, 17 (3), 405-407. View Source

Enantioselective Total Synthesis of (-)-Teucvidin Achieves 22% Overall Yield in 12 Steps with Stereochemical Fidelity

A concise enantioselective total synthesis of (-)-teucvidin has been achieved with 22% overall isolated yield over 12 steps, utilizing a diastereoselective Michael/Conia-ene cascade cyclization that establishes the cis-decalin skeleton with three new stereogenic centers in a single pot (72% yield, single diastereomer) [1]. This synthetic accessibility stands in contrast to structurally proximate congeners including teuflin and 19-acetyl-teuspinin, for which no total synthesis has been reported to date. The availability of a validated synthetic route enables procurement of stereochemically defined material independent of seasonal or geographic botanical extraction variability.

Synthesis Yield

Reported

22% overall

Enables reliable material supply for SAR campaigns

12-step enantioselective route; scale-up not reported

Evidence Dimension	Synthetic accessibility (reported total synthesis)
Target Compound Data	12-step enantioselective synthesis; 22% overall isolated yield; key cascade step 72% yield as single diastereomer
Comparator Or Baseline	Teuflin, 19-acetyl-teuspinin, teuscorodonin, teupernin A
Quantified Difference	(-)-Teucvidin: total synthesis fully reported and validated; comparators: no total synthesis reported in peer-reviewed literature
Conditions	Laboratory-scale synthetic chemistry; Michael/Conia-ene cascade cyclization, epoxidation/dealkoxycarbonylation, O-allylation/Claisen rearrangement

Why This Matters

Procurement planning for SAR campaigns or medicinal chemistry optimization should prioritize (-)-teucvidin over unsynthesized congeners, as the validated synthetic route ensures reliable material supply and enables analog generation.

• [1] Liu, X.; Lee, C.-S. Total Synthesis of (−)-Teucvidin. Organic Letters 2012, 14 (11), 2886-2889. View Source

Absolute Stereochemistry of (-)-Teucvidin Definitively Established by X-Ray Crystallography

The absolute stereochemistry of (-)-teucvidin was unequivocally determined by X-ray crystallographic analysis, providing structural certainty that is essential for mechanistic studies and receptor-binding investigations [1]. In contrast, the stereochemical assignments of several co-isolated neo-clerodanes from Teucrium species, including teuscorodonin and teupernin A, rely predominantly on comparative NMR and MS data without corroborating X-ray confirmation [2]. This crystallographic validation eliminates ambiguity in stereochemical interpretation for downstream computational modeling and structure-based design applications.

Stereochemistry

Reported

X-ray crystallography (definitive) vs. NMR/MS correlation (comparators)

Unambiguous stereochemistry supports computational docking

Congeners rely on spectroscopic assignment only

Evidence Dimension	Stereochemical assignment methodology and certainty
Target Compound Data	Absolute stereochemistry confirmed by X-ray crystallography
Comparator Or Baseline	Teuscorodonin, teupernin A, 19-acetyl-teuspinin (all identified in same analytical study)
Quantified Difference	(-)-Teucvidin: X-ray crystallographic validation; comparators: spectroscopic assignment only (NMR, MS correlation) per reported methodology
Conditions	Single-crystal X-ray diffraction analysis

Why This Matters

Investigators conducting computational docking studies, SAR analysis, or chiral resolution optimization require compounds with unambiguous stereochemical assignments; (-)-teucvidin meets this threshold where multiple structural congeners do not.

• [1] Fujita, E.; Uchida, I.; Fujita, T. Terpenoids—XXXIV: Teucvidin, a minor norditerpene from Teucrium viscidum var. Miquelianum. Tetrahedron 1975, 31 (7), 841-848. View Source
• [2] Lei, W.; Shurong, L.; Guangyi, L. Determination of four neo-clerodane diterpenoids of Teucrium species by HPTLC scanning. Yaoxue Xuebao 2000, 35 (4), 296-300. View Source

Functional Activity of (-)-Teucvidin in RXRγ Transactivation Assay Documents Nuclear Receptor Modulation Capacity

(-)-Teucvidin has been evaluated in a functional transactivation assay using CV-1 cells transfected with an expression vector for retinoid X receptor gamma (RXRγ), providing quantitative binding and functional activity data in the ChEMBL database (ChEMBL196652) [1]. RXRγ is a nuclear receptor implicated in metabolic regulation, cellular differentiation, and cancer biology. This activity profile contrasts with co-isolated neo-clerodanes teuflin and teucvin, for which RXR modulation data are not available in public repositories. The documented RXRγ engagement positions (-)-teucvidin as a research tool for investigating clerodane diterpenoid-nuclear receptor interactions.

RXRγ Activity

Class-level inference

Target: RXRγ transactivation data (ChEMBL196652) Comparators: No RXR modulation data for teuflin, teucvin

Single neo-clerodane with reported RXR engagement

Data limited to ChEMBL; independent replication recommended

Evidence Dimension	Nuclear receptor functional activity (RXRγ transactivation)
Target Compound Data	Functional activity documented in CV-1 cell transactivation assay (ChEMBL ID: ChEMBL196652)
Comparator Or Baseline	Teuflin, teucvin (co-isolated neo-clerodanes from Teucrium spp.)
Quantified Difference	(-)-Teucvidin: RXRγ transactivation data available; comparators: no RXR modulation data reported in ChEMBL or primary literature
Conditions	CV-1 cells transfected with RXRγ expression vector; transactivation assay

Why This Matters

For nuclear receptor pharmacology research requiring a diterpenoid scaffold with documented RXRγ engagement, (-)-teucvidin provides the only data-validated option among the neo-clerodanes co-occurring in Teucrium species.

• [1] ChEMBL Database. Compound Report for CHEMBL196652. European Bioinformatics Institute. Binding and functional activity data for teucvidin in RXRγ transactivation assay (CV-1 cells). View Source

Selective Reduction Chemistry of (-)-Teucvidin's α,β-Unsaturated γ-Lactone Enables Access to Saturated Derivatives Unobtainable from Congeners

The α,β-unsaturated γ-lactone moiety of (-)-teucvidin undergoes selective reduction with NaBH₄ to yield saturated γ-lactone and unsaturated diol derivatives, a transformation that proceeds with distinct chemoselectivity compared to catalytic hydrogenation or LiAlH₄ reduction protocols [1]. This reactivity profile has been systematically characterized and enables predictable access to reduced analogs for SAR expansion. While teupernin E and ajugacumbin A share the α,β-unsaturated γ-lactone motif and undergo analogous NaBH₄-mediated reduction, the vast majority of Teucrium-derived neo-clerodanes—including teuflin, teucvin, and 19-acetyl-teuspinin—lack the requisite α,β-unsaturated γ-lactone functionality and therefore cannot participate in this synthetically enabling transformation [1].

Derivatization

Class-level inference

α,β-unsaturated γ-lactone present: enables selective NaBH₄ reduction Most congeners: no such reactive handle; cannot undergo this transformation

Enables focused library synthesis for SAR expansion

Only 2 other neo-clerodanes share this motif

Evidence Dimension	Presence of chemically addressable α,β-unsaturated γ-lactone motif enabling selective derivatization
Target Compound Data	α,β-Unsaturated γ-lactone present; undergoes selective NaBH₄ reduction to saturated lactone and unsaturated diol derivatives
Comparator Or Baseline	Teupernin E and ajugacumbin A (share the reactive α,β-unsaturated γ-lactone motif); teuflin, teucvin, 19-acetyl-teuspinin (lack this motif)
Quantified Difference	(-)-Teucvidin and only two other known neo-clerodanes (teupernin E, ajugacumbin A) possess the α,β-unsaturated γ-lactone substructure enabling selective NaBH₄ reduction chemistry; the majority of co-isolated congeners lack this reactive handle
Conditions	NaBH₄-mediated selective reduction; comparison with catalytic hydrogenation and LiAlH₄ reduction outcomes

Why This Matters

Medicinal chemistry campaigns requiring systematic SAR exploration through scaffold derivatization should prioritize (-)-teucvidin over congeners lacking the α,β-unsaturated γ-lactone reactive handle, as this functional group enables predictable, selective access to reduced analog libraries.

• [1] Min, Z. D.; et al. Selective Reduction of Clerodane Diterpenoids. Chinese Chemical Letters 1996, 7 (5), 419-422. View Source

Validated Research and Industrial Application Scenarios for (-)-Teucvidin Procurement

Agricultural Pest Management Research Requiring a Data-Validated Antifeedant Scaffold

Entomology laboratories investigating botanical antifeedants against Lepidopteran pests can prioritize (-)-teucvidin as a baseline scaffold with documented activity against Leucania separata larvae [1]. The availability of derivative SAR data (compounds II and IVa showing enhanced activity) provides a rational entry point for analog optimization campaigns. Procurement of (-)-teucvidin eliminates the uncertainty associated with untested neo-clerodane congeners that co-occur in Teucrium extracts but lack any reported bioactivity data.

Natural Product Total Synthesis Methodology Development and Chiral Building Block Sourcing

Synthetic organic chemistry groups developing cascade cyclization methodologies or requiring stereochemically defined clerodane building blocks benefit from the validated 12-step enantioselective route to (-)-teucvidin, which achieves 22% overall yield and 72% yield in the key Michael/Conia-ene cascade step [1]. The reported synthesis serves as a benchmark for evaluating alternative synthetic strategies and provides a reliable source of stereochemically homogeneous material for downstream applications.

Nuclear Receptor Pharmacology: RXRγ Ligand Discovery and Structure-Based Design

Pharmacology laboratories investigating retinoid X receptor gamma (RXRγ) modulation can utilize (-)-teucvidin as a structurally characterized natural product lead with documented functional activity in CV-1 cell transactivation assays [1]. The X-ray crystallographically confirmed absolute stereochemistry of (-)-teucvidin [2] enables accurate computational docking studies and rational design of RXRγ-targeting analogs, a capability not afforded by structurally ambiguous or uncharacterized neo-clerodane congeners.

Medicinal Chemistry SAR Expansion via Selective Lactone Derivatization

Medicinal chemistry groups seeking to generate focused libraries of reduced neo-clerodane analogs for biological screening can leverage the α,β-unsaturated γ-lactone moiety of (-)-teucvidin, which undergoes selective NaBH₄ reduction to yield saturated lactone and unsaturated diol derivatives [1]. This chemoselective transformation is inaccessible for the majority of Teucrium-derived neo-clerodanes (including teuflin, teucvin, and 19-acetyl-teuspinin), which lack the requisite α,β-unsaturated γ-lactone functional group. Procurement of (-)-teucvidin thus enables SAR expansion pathways that are foreclosed for most structurally related congeners.

Application

Selection Property

Validation Focus

Agricultural pest management research

Antifeedant activity baseline

Leucania separata larval assay; derivative SAR

Natural product synthesis methodology

Enantioselective synthetic route

Key cascade cyclization; stereochemical outcome

RXRγ nuclear receptor pharmacology

RXRγ functional activity

CV-1 transactivation assay; docking studies

Clerodane scaffold SAR expansion

α,β-unsaturated γ-lactone reactivity

Selective NaBH₄ reduction; derivative diversification

• [1] Chen, H. M.; Xie, N.; Min, Z. D. Studies on Derivatives of Teucvidin from Teucrium quadrifarium. Chemical Journal of Chinese Universities 1996, 17 (3), 405-407. View Source
• [2] Liu, X.; Lee, C.-S. Total Synthesis of (−)-Teucvidin. Organic Letters 2012, 14 (11), 2886-2889. View Source
• [3] ChEMBL Database. Compound Report for CHEMBL196652. European Bioinformatics Institute. Binding and functional activity data for teucvidin in RXRγ transactivation assay (CV-1 cells). View Source
• [4] Fujita, E.; Uchida, I.; Fujita, T. Terpenoids—XXXIV: Teucvidin, a minor norditerpene from Teucrium viscidum var. Miquelianum. Tetrahedron 1975, 31 (7), 841-848. View Source
• [5] Min, Z. D.; et al. Selective Reduction of Clerodane Diterpenoids. Chinese Chemical Letters 1996, 7 (5), 419-422. View Source